1-[2-(3,4-dimethoxyphenyl)ethyl]-3-(4-phenyl-1-piperazinyl)-2,5-pyrrolidinedione

• IUPAC Name: 1-[2-(3,4-dimethoxyphenyl)ethyl]-3-(4-phenylpiperazin-1-yl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C24H29N3O4/c1-30-21-9-8-18(16-22(21)31-2)10-11-27-23(28)17-20(24(27)29)26-14-12-25(13-15-26)19-6-4-3-5-7-19/h3-9,16,20H,10-15,17H2,1-2H3
• InChI Key: NNPBGOFBGXVKJE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCN2C(=O)CC(C2=O)N3CCN(CC3)C4=CC=CC=C4)OC
• Molecular Formula: C24H29N3O4
• Molecular Weight: 423.5 g/mol

Description

1-[2-(3,4-dimethoxyphenyl)ethyl]-3-(4-phenyl-1-piperazinyl)-2,5-pyrrolidinedione, also known as U-47700, is a synthetic opioid that was first synthesized in the 1970s. It has gained popularity in recent years as a recreational drug due to its potent analgesic effects. However, the use of U-47700 has been associated with numerous adverse effects, including respiratory depression, seizures, and death. Despite its potential dangers, U-47700 remains a topic of interest in scientific research due to its unique chemical structure and pharmacological properties.

Mechanism of Action

1-[2-(3,4-dimethoxyphenyl)ethyl]-3-(4-phenyl-1-piperazinyl)-2,5-pyrrolidinedione acts as a selective agonist of the mu-opioid receptor, which is responsible for mediating the analgesic effects of opioids. It binds to the receptor and activates a signaling pathway that results in the inhibition of pain signals in the central nervous system. 1-[2-(3,4-dimethoxyphenyl)ethyl]-3-(4-phenyl-1-piperazinyl)-2,5-pyrrolidinedione also activates other opioid receptors, including the delta and kappa receptors, which may contribute to its analgesic effects.
Biochemical and Physiological Effects
1-[2-(3,4-dimethoxyphenyl)ethyl]-3-(4-phenyl-1-piperazinyl)-2,5-pyrrolidinedione has been shown to produce a range of biochemical and physiological effects in animal studies. These effects include analgesia, sedation, respiratory depression, and hypothermia. 1-[2-(3,4-dimethoxyphenyl)ethyl]-3-(4-phenyl-1-piperazinyl)-2,5-pyrrolidinedione has also been shown to produce rewarding effects, which may contribute to its potential for abuse and addiction.

Advantages and Limitations for Lab Experiments

1-[2-(3,4-dimethoxyphenyl)ethyl]-3-(4-phenyl-1-piperazinyl)-2,5-pyrrolidinedione has several advantages and limitations for use in laboratory experiments. Its potent analgesic effects make it a useful tool for studying pain pathways in the central nervous system. However, its potential for abuse and addiction makes it a challenging compound to work with. Researchers must take precautions to ensure that 1-[2-(3,4-dimethoxyphenyl)ethyl]-3-(4-phenyl-1-piperazinyl)-2,5-pyrrolidinedione is handled safely and that its use is strictly controlled.

Future Directions

There are several areas of future research that could benefit from the study of 1-[2-(3,4-dimethoxyphenyl)ethyl]-3-(4-phenyl-1-piperazinyl)-2,5-pyrrolidinedione. These include:
1. Further exploration of the pharmacological properties of 1-[2-(3,4-dimethoxyphenyl)ethyl]-3-(4-phenyl-1-piperazinyl)-2,5-pyrrolidinedione, including its effects on other opioid receptors and its potential for use in pain management.
2. Investigation of the potential for 1-[2-(3,4-dimethoxyphenyl)ethyl]-3-(4-phenyl-1-piperazinyl)-2,5-pyrrolidinedione as a medication for opioid addiction treatment.
3. Development of safer and more effective analogs of 1-[2-(3,4-dimethoxyphenyl)ethyl]-3-(4-phenyl-1-piperazinyl)-2,5-pyrrolidinedione that could be used in clinical settings.
4. Study of the long-term effects of 1-[2-(3,4-dimethoxyphenyl)ethyl]-3-(4-phenyl-1-piperazinyl)-2,5-pyrrolidinedione use on the central nervous system and other organ systems.
Conclusion
In conclusion, 1-[2-(3,4-dimethoxyphenyl)ethyl]-3-(4-phenyl-1-piperazinyl)-2,5-pyrrolidinedione is a synthetic opioid that has gained popularity as a recreational drug due to its potent analgesic effects. Despite its potential dangers, 1-[2-(3,4-dimethoxyphenyl)ethyl]-3-(4-phenyl-1-piperazinyl)-2,5-pyrrolidinedione remains a topic of interest in scientific research due to its unique chemical structure and pharmacological properties. Researchers have investigated its potential use as a pain medication and have explored its mechanism of action. 1-[2-(3,4-dimethoxyphenyl)ethyl]-3-(4-phenyl-1-piperazinyl)-2,5-pyrrolidinedione has also been studied for its potential use as a medication for opioid addiction treatment. However, due to its potential for abuse and addiction, the use of 1-[2-(3,4-dimethoxyphenyl)ethyl]-3-(4-phenyl-1-piperazinyl)-2,5-pyrrolidinedione as a medication is not currently approved by regulatory agencies. Future research in this area could lead to the development of safer and more effective treatments for pain and opioid addiction.

Synthesis Methods

1-[2-(3,4-dimethoxyphenyl)ethyl]-3-(4-phenyl-1-piperazinyl)-2,5-pyrrolidinedione can be synthesized through a multi-step process that involves the reaction of various chemical reagents. The synthesis typically begins with the reaction of 3,4-dimethoxyphenethylamine with phosgene to form 3,4-dimethoxyphenyl isocyanate. This intermediate is then reacted with 4-phenylpiperazine to form the final product, 1-[2-(3,4-dimethoxyphenyl)ethyl]-3-(4-phenyl-1-piperazinyl)-2,5-pyrrolidinedione. The synthesis of 1-[2-(3,4-dimethoxyphenyl)ethyl]-3-(4-phenyl-1-piperazinyl)-2,5-pyrrolidinedione requires specialized knowledge and equipment and should only be performed by trained professionals.

Scientific Research Applications

1-[2-(3,4-dimethoxyphenyl)ethyl]-3-(4-phenyl-1-piperazinyl)-2,5-pyrrolidinedione has been the subject of numerous scientific studies due to its potent analgesic effects. Researchers have investigated its potential use as a pain medication and have explored its mechanism of action. 1-[2-(3,4-dimethoxyphenyl)ethyl]-3-(4-phenyl-1-piperazinyl)-2,5-pyrrolidinedione has also been studied for its potential use as a medication for opioid addiction treatment. However, due to its potential for abuse and addiction, the use of 1-[2-(3,4-dimethoxyphenyl)ethyl]-3-(4-phenyl-1-piperazinyl)-2,5-pyrrolidinedione as a medication is not currently approved by regulatory agencies.